2-Amino-4-ethylamino-6-methoxy-s-triazine
Overview
Description
2-Amino-4-ethylamino-6-methoxy-s-triazine, also known as MEAT, is an organic compound with the formula C6H11N5O . It has been explored for its capacity to restrict the growth of certain bacteria and fungi . It has also been employed in the creation of a variety of biologically active compounds, including agents with antifungal, antiviral, and anti-inflammatory properties .
Molecular Structure Analysis
The molecular structure of 2-Amino-4-ethylamino-6-methoxy-s-triazine is represented by the InChIKey: MZOHHVOQVUFCIY-UHFFFAOYSA-N . The compound has a molecular formula of C6H11N5O .Scientific Research Applications
Environmental Toxicology
Summary of the Application
Atraton-desisopropyl, also known as 2-Amino-4-ethylamino-6-methoxy-s-triazine, is a degradation product of atrazine, a widely used pesticide. It has been studied for its toxicity and environmental impact .
Methods of Application or Experimental Procedures
In the referenced study, a Microtox Assay was performed to investigate the acute toxicity of a significant number of triazines, including atrazine, atraton, ametryne, bladex, prometryne, and propazine, and some of their degradation products including atrazine desethyl, atrazine deisopropyl, and didealkyled triazine . The procedure measured the relative acute toxicity of triazines, producing data for the calculation of triazine concentrations effecting 50% reduction in bioluminescence (EC50s). Quantitative structure-activity relationships (QSAR) were examined based on the molecular properties obtained from quantum mechanical predictions performed for each compound .
Results or Outcomes
Toxicity tests yielded EC50 values of 39.87, 273.20, 226.80, 36.96, 81.86, 82.68, 12.74, 11.80, and 78.50 mg/L for atrazine, propazine, prometryne, atraton, atrazine desethyl, atrazine deisopropyl, didealkylated triazine, ametryne, and bladex, respectively . This indicates that ametryne was the most toxic chemical while propazine was the least toxic. QSAR evaluation resulted in a coefficient of determination (r2) of 0.86, indicating a good value of toxicity prediction based on the chemical structures/properties of tested triazines .
Biodegradation
Summary of the Application
Atraton-desisopropyl, as a degradation product of atrazine, has been studied for its biodegradability . The strain A6, belonging to the genus Acinetobacter, was able to degrade nearly 80% of the 250-ppm atrazine after 6 days of growth .
Methods of Application or Experimental Procedures
The study involved the use of surfactants (rhamnolipids and triton X-100) to enhance the biodegradation of atrazine . The bacterium degraded atrazine by a de-alkylation process .
Results or Outcomes
The addition of surfactant to the mineral salt media reduced the rate and extent of atrazine degradation by decreasing the bioavailability of the herbicide . However, the addition of surfactant to atrazine-contaminated soil increased the rate and extent of biodegradation by increasing the bioavailability of the herbicide .
Herbicide Evaluation
Summary of the Application
Atraton-desisopropyl, as a derivative of atrazine, is used in the evaluation of preemergence herbicides for sugarcane .
Methods of Application or Experimental Procedures
The evaluation technique compares the performance of experimental herbicides with the performance of three standard herbicides .
Results or Outcomes
The substituted triazine 2-(^c-butylamino)-4-(ethylamino)-6-methoxy-5-triazine (GS-14254) gave better total weed control without crop toxicity than any of the three standards, and was particularly well-suited to regions of high rainfall .
properties
IUPAC Name |
2-N-ethyl-6-methoxy-1,3,5-triazine-2,4-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N5O/c1-3-8-5-9-4(7)10-6(11-5)12-2/h3H2,1-2H3,(H3,7,8,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZOHHVOQVUFCIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=NC(=N1)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N5O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40184439 |
Source
|
| Record name | 2-Amino-4-ethylamino-6-methoxy-s-triazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40184439 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-ethylamino-6-methoxy-s-triazine | |
CAS RN |
30360-56-6 |
Source
|
| Record name | 2-Amino-4-ethylamino-6-methoxy-s-triazine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0030360566 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Amino-4-ethylamino-6-methoxy-s-triazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40184439 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-AMINO-4-ETHYLAMINO-6-METHOXY-S-TRIAZINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4439B0M0EV | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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